3-fluoro-N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide

• Molecular Formula: C20H14FN3O3
• Molecular Weight: 363.3 g/mol
• IUPAC Name: 3-fluoro-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C20H14FN3O3/c1-26-16-8-7-13(20-24-18-17(27-20)6-3-9-22-18)11-15(16)23-19(25)12-4-2-5-14(21)10-12/h2-11H,1H3,(H,23,25)
• InChI Key: IRIDUWSYPVUAEJ-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC=N3)NC(=O)C4=CC(=CC=C4)F

Description

3-fluoro-N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs. This compound belongs to the class of benzamide derivatives and has shown promising results in various studies conducted on its synthesis, mechanism of action, and physiological effects.

Mechanism of Action

The mechanism of action of 3-fluoro-N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide involves the inhibition of specific enzymes and proteins in the body. It has been found to inhibit the activity of histone deacetylases, which play a crucial role in the regulation of gene expression. This inhibition leads to the activation of tumor suppressor genes, resulting in the inhibition of cancer cell growth. The compound has also been found to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is crucial for cognitive function.
Biochemical and Physiological Effects:
3-fluoro-N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis, a process that leads to the programmed cell death of cancer cells. The compound has also been found to exhibit anti-inflammatory and antioxidant properties, which can help in the prevention of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 3-fluoro-N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide in lab experiments include its high purity, good yield, and potential applications in the development of new drugs. However, the compound has certain limitations, including its high cost of synthesis, limited availability, and potential toxicity.

Future Directions

There are several future directions for the research on 3-fluoro-N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide. These include the optimization of the synthesis method to reduce the cost of production, the development of new drug formulations that can enhance the efficacy of the compound, and the study of its potential applications in the treatment of other diseases. Further research is also needed to determine the long-term effects of the compound and its potential toxicity.

Synthesis Methods

The synthesis of 3-fluoro-N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide involves the reaction of 3-fluoroaniline with 2-methoxy-5-(2-aminophenyl)oxazole in the presence of a catalyst. The resulting product is then reacted with 4-chlorobenzoyl chloride to obtain the final compound. This method has been optimized to achieve a high yield of the compound with good purity.

Scientific Research Applications

3-fluoro-N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has been extensively studied for its potential applications in the development of new drugs. It has shown promising results in the treatment of various diseases, including cancer, Alzheimer's, and Parkinson's. The compound has been found to exhibit anti-inflammatory, antioxidant, and anti-tumor properties, making it a potential candidate for drug development.